1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(2-fluorophenyl)propan-1-one

• IUPAC Name: 3-(2-fluorophenyl)-1-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C15H17FN4O/c16-14-4-2-1-3-13(14)5-6-15(21)19-7-12(8-19)9-20-11-17-10-18-20/h1-4,10-12H,5-9H2
• InChI Key: HCSBJUJEZMHDDB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCC2=CC=CC=C2F)CN3C=NC=N3
• Molecular Formula: C15H17FN4O
• Molecular Weight: 288.32 g/mol

Description

1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(2-fluorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H17FN4O and its molecular weight is 288.326. The purity is usually 95%.
BenchChem offers high-quality 1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(2-fluorophenyl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(2-fluorophenyl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has shown the synthesis of novel compounds with structures similar to "1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(2-fluorophenyl)propan-1-one", focusing on their antimicrobial activities. For instance, Nagamani et al. (2018) synthesized novel triazole compounds and evaluated their antimicrobial efficacy, highlighting the potential of these compounds as bases for developing new antimicrobial agents Nagamani et al., 2018.

Antibacterial Agents

Another area of application involves the development of antibacterial agents. Kuramoto et al. (2003) designed m-aminophenyl groups as novel N-1 substituents of naphthyridones and quinolones, resulting in compounds with potent antibacterial activities against both Gram-positive and Gram-negative bacteria Kuramoto et al., 2003.

Analgesic Potential

The compound's structure has also been investigated for its analgesic potential. Zaheer et al. (2021) reported the microwave-assisted synthesis of triazole-thione derivatives of flurbiprofen, demonstrating significant analgesic effects in in vivo studies. This suggests the potential for designing new analgesic drugs based on the core chemical structure Zaheer et al., 2021.

Selective Estrogen Receptor Degraders

Scott et al. (2020) explored the optimization of tricyclic indazoles as selective estrogen receptor degraders (SERD) and antagonists for treating ER+ breast cancer. This research underlines the versatility of the core structure in developing treatments for various diseases Scott et al., 2020.

Fungicidal Activity

Lima et al. (2022) synthesized eugenol-fluorinated triazole derivatives and evaluated their fungicidal activity. This study indicates the potential use of the core chemical structure in creating fungicidal agents, further emphasizing the compound's applicability in diverse scientific research areas Lima et al., 2022.